tert-butyl N-methyl-N-[4-(methylamino)butyl]carbamate
Overview
Description
“tert-butyl N-methyl-N-[4-(methylamino)butyl]carbamate” is a chemical compound with the CAS Number: 122632-07-9 . It has a molecular weight of 216.32 . The IUPAC name for this compound is tert-butyl methyl (4- (methylamino)butyl)carbamate . It is stored in a dark place, sealed in dry, at 2-8C . The compound is available in liquid or solid or semi-solid or lump form .
Synthesis Analysis
The synthesis of carbamates like “this compound” can be achieved through amination (carboxylation) or rearrangement . A three-component coupling of amines, carbon dioxide, and halides enables an efficient synthesis of carbamates . This method offers mild reaction conditions and short reaction times and avoids N-alkylation of the amine and overalkylation of the carbamate .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H24N2O2/c1-11(2,3)15-10(14)13(5)9-7-6-8-12-4/h12H,6-9H2,1-5H3 . This code provides a unique identifier for the molecular structure of the compound.Physical and Chemical Properties Analysis
The physical form of “this compound” can be liquid, solid, semi-solid, or lump . It should be stored in a dark place, sealed in dry, at 2-8C .Scientific Research Applications
Environmental Degradation and Remediation
Decomposition Techniques
Research has explored the decomposition of MTBE, a compound related to tert-butyl N-methyl-N-[4-(methylamino)butyl]carbamate, using advanced techniques such as cold plasma reactors. This method demonstrates the feasibility of decomposing MTBE into simpler compounds like methane, ethylene, and acetylene, highlighting an innovative approach to tackling environmental pollution caused by ether compounds (Hsieh et al., 2011).
Biodegradation and Bioremediation
Several studies have focused on the biodegradation of MTBE, underscoring the potential for microbial action in remediating environments contaminated with this compound. Evidence of MTBE transformation and mineralization under aerobic and, to a lesser extent, anaerobic conditions has been reviewed, indicating the adaptability of microbial communities to these pollutants and the feasibility of using biological methods for environmental cleanup (Fiorenza & Rifai, 2003).
Chemical Synthesis and Industrial Applications
Synthetic Routes
The exploration of synthetic routes for complex molecules like vandetanib, which may involve intermediates related to this compound, highlights the importance of such chemicals in facilitating industrial-scale synthesis. By analyzing various synthetic pathways, researchers can identify more efficient and commercially viable methods for producing therapeutically relevant compounds (Mi, 2015).
Chiral Synthesis Applications
The use of chiral sulfinamides, closely related in functionality to the chemical , in the asymmetric synthesis of N-heterocycles, points to the significant role these compounds play in the production of enantiomerically pure pharmaceuticals. Through sulfinimine intermediates, researchers can access a wide array of structurally diverse and therapeutically valuable piperidines, pyrrolidines, and azetidines (Philip et al., 2020).
Toxicity and Environmental Safety
- Toxicological Studies: Understanding the toxicological impact of compounds like MTBE on aquatic life forms part of the broader evaluation of the environmental safety of this compound related chemicals. Studies have determined the acute and chronic toxicity levels of MTBE, providing insights into its behavior in aquatic systems and the potential hazards it poses to non-target organisms (Werner et al., 2001).
Safety and Hazards
Mechanism of Action
Target of Action
Tert-butyl N-methyl-N-[4-(methylamino)butyl]carbamate is a complex organic compound. Similar compounds have been used in organic synthesis and medicinal chemistry, specifically for the preparation of drug candidates containing hindered amine motifs .
Mode of Action
It’s known that carbamates, in general, can interact with their targets through the formation of covalent bonds, which can lead to changes in the target’s function .
Biochemical Pathways
It’s known that carbamates can affect various biochemical pathways depending on their specific targets .
Result of Action
It’s known that the effects of a compound at the molecular and cellular level depend on its mode of action and the biochemical pathways it affects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the activity and stability of a compound . .
Properties
IUPAC Name |
tert-butyl N-methyl-N-[4-(methylamino)butyl]carbamate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2O2/c1-11(2,3)15-10(14)13(5)9-7-6-8-12-4/h12H,6-9H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKJWKSFJVZBEEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CCCCNC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
122632-07-9 | |
Record name | tert-butyl N-methyl-N-[4-(methylamino)butyl]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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